4-(2-{[4-(aminosulfonyl)phenyl]amino}-1,3-thiazol-4-yl)phenyl acetate acetate

• IUPAC Name: acetic acid;[4-[2-(4-sulfamoylanilino)-1,3-thiazol-4-yl]phenyl] acetate
• InChI: InChI=1S/C17H15N3O4S2.C2H4O2/c1-11(21)24-14-6-2-12(3-7-14)16-10-25-17(20-16)19-13-4-8-15(9-5-13)26(18,22)23;1-2(3)4/h2-10H,1H3,(H,19,20)(H2,18,22,23);1H3,(H,3,4)
• InChI Key: RTKJILRPZATJAU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.CC(=O)OC1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C19H19N3O6S2
• Molecular Weight: 449.5 g/mol

Description

4-(2-{[4-(aminosulfonyl)phenyl]amino}-1,3-thiazol-4-yl)phenyl acetate acetate is a chemical compound that has received significant attention from the scientific community due to its potential applications in various fields. It is a thiazole-based compound that has been synthesized through a variety of methods.

Mechanism of Action

The mechanism of action of 4-(2-{[4-(aminosulfonyl)phenyl]amino}-1,3-thiazol-4-yl)phenyl acetate acetate is not fully understood. However, it is believed to work by inhibiting the growth of bacterial cells and cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-(2-{[4-(aminosulfonyl)phenyl]amino}-1,3-thiazol-4-yl)phenyl acetate acetate has a variety of biochemical and physiological effects. It has been found to inhibit the growth of bacterial cells and cancer cells, as well as induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-{[4-(aminosulfonyl)phenyl]amino}-1,3-thiazol-4-yl)phenyl acetate acetate in lab experiments is its antimicrobial properties. It can be used to test the efficacy of various antibiotics against bacterial strains. However, one limitation is that it is a relatively new compound and its full range of applications and limitations are not yet fully understood.

Future Directions

There are several future directions for research on 4-(2-{[4-(aminosulfonyl)phenyl]amino}-1,3-thiazol-4-yl)phenyl acetate acetate. One potential direction is to further study its potential as an anticancer agent. Another direction is to investigate its potential as an anti-inflammatory agent. Additionally, further research could be done to explore its potential applications in other fields, such as agriculture and food science.
Conclusion:
In conclusion, 4-(2-{[4-(aminosulfonyl)phenyl]amino}-1,3-thiazol-4-yl)phenyl acetate acetate is a thiazole-based compound that has potential applications in various fields. It has been synthesized through several methods and has been studied extensively for its antimicrobial and anticancer properties. While its full range of applications and limitations are not yet fully understood, there are several future directions for research on this compound.

Scientific Research Applications

4-(2-{[4-(aminosulfonyl)phenyl]amino}-1,3-thiazol-4-yl)phenyl acetate acetate has been studied extensively for its potential applications in various fields. It has been found to have antimicrobial properties and has been tested against a variety of bacterial strains. It has also been studied for its potential use as an anticancer agent.